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Compound of Interest

Compound Name: 3,3'-Thiodipropionitrile

Cat. No.: B089633 Get Quote

Proper disposal of 3,3'-Thiodipropionitrile is crucial for maintaining laboratory safety and

environmental compliance. This substance is classified as a hazardous material and must be

handled accordingly, following all local, state, and federal regulations.[1] It should never be

disposed of down the drain or mixed with general waste. The primary disposal method is

through an approved hazardous waste management facility.

Immediate Safety and Handling
Before handling 3,3'-Thiodipropionitrile, it is essential to be familiar with its hazards. It is

known to cause skin and eye irritation and may cause respiratory irritation.[2][3] Always handle

this chemical in a well-ventilated area, preferably within a fume hood, to minimize inhalation

exposure.[4][5]

Personal Protective Equipment (PPE): Proper PPE is mandatory to prevent personal exposure.

This includes:

Eye Protection: Chemical safety goggles or a full-face shield.[1][4]

Skin Protection: Chemical-resistant gloves (e.g., PVC) and appropriate protective clothing to

prevent skin contact.[1][4]

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH/MSHA-

approved respirator is recommended.[6]
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Spill Management Protocol
In the event of a spill, immediate and appropriate action is required to contain the substance

and prevent exposure.

Minor Spills:

Ensure the area is well-ventilated.

Wearing the appropriate PPE, use an absorbent material like vermiculite, dry sand, or earth

to contain the spill.

Carefully sweep or vacuum the absorbed material and place it into a suitable, sealed, and

clearly labeled container for hazardous waste disposal.[4][7]

Clean the spill area thoroughly with soap and water.[8]

All materials used for cleanup, including contaminated clothing, should be sealed in a vapor-

tight plastic bag for proper disposal as hazardous waste.[8]

Major Spills:

Evacuate the immediate area and alert emergency responders.[9]

Restrict access to the area to prevent exposure.

Ensure ventilation and remove all sources of ignition.[9]

Disposal Procedure
The standard and required method for disposing of 3,3'-Thiodipropionitrile, whether it is

excess, unwanted, or contaminated, is through a licensed hazardous waste disposal service.

Step-by-Step Disposal Plan:

Containment: Place the 3,3'-Thiodipropionitrile waste into a compatible, tightly sealed, and

properly labeled container.[4] Empty containers that held the substance must also be treated

as hazardous waste as they may contain residue.[1]
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Labeling: Clearly label the container with the chemical name "3,3'-Thiodipropionitrile" and

appropriate hazard warnings (e.g., "Hazardous Waste," "Irritant").

Storage: Store the sealed container in a cool, dry, and well-ventilated area, away from

incompatible substances such as strong oxidizing agents and strong bases.[4][6] This

designated storage area should be secure and accessible only to authorized personnel.

Arrangement for Pickup: Contact a certified hazardous waste management company to

arrange for the collection and proper disposal of the material. Ensure you comply with all

institutional, local, and national regulations for hazardous waste transport and disposal.[5][7]

[10]

Quantitative Data Summary
The following table summarizes key quantitative data for 3,3'-Thiodipropionitrile for easy

reference.

Property Value

CAS Number 111-97-7

Molecular Formula S(CH₂CH₂CN)₂

Molecular Weight 140.21 g/mol

Appearance Clear colorless to slightly yellow liquid[2]

Melting Point 24-25 °C[2]

Boiling Point 179-180 °C @ 3 Torr[2]

Flash Point 195 °C (383 °F) - closed cup

Density 1.24 g/cm³[2]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper handling and disposal of

3,3'-Thiodipropionitrile waste.
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Caption: Workflow for the safe disposal of 3,3'-Thiodipropionitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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